[3-Fluoro-2-(trifluoromethyl)pyridin-4-yl]methanol

• Molecular Formula: C7H5F4NO
• Molecular Weight: 195.11 g/mol
• IUPAC Name: [3-fluoro-2-(trifluoromethyl)pyridin-4-yl]methanol
• InChI: InChI=1S/C7H5F4NO/c8-5-4(3-13)1-2-12-6(5)7(9,10)11/h1-2,13H,3H2
• InChI Key: VYSLSJVNWYPWBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1CO)F)C(F)(F)F

Description

[3-Fluoro-2-(trifluoromethyl)pyridin-4-yl]methanol is a useful research compound. Its molecular formula is C7H5F4NO and its molecular weight is 195.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Carbonyldiimidazole (1.16 g, 7.17 mmol) was added to a solution of 3-fluoro-2-trifluoromethyl-isonicotinic acid (1.00 g, 4.78 mmol) in THF (13.7 mL). The reaction mixture was stirred at RT overnight and was then added to a cold (0° C.) solution of NaBH4 (0.905 g, 23.9 mmol) in water (34.2 mL). The mixture was stirred for 10 min at 0° C., and 1M HCl was then added carefully (caution: H2 evolving). Volatiles were removed under reduced pressure, and the residue was dissolved in saturated aqueous NaHCO3. The mixture was extracted repeatedly with CH2Cl2, the combined organics were dried (phase separator) and concentrated in vacuo. Purification by flash column chromatography on silica gel (eluent gradient: c-hexane/EtOAc 1:1 to 0:1) afforded the title compound as a yellow oil. TLC, Rf (c-hexane/EtOAc 1:1)=0.27; MS (LC/MS): 196.0 [M+H]+; tR (HPLC conditions b): 2.62 min.